Cas no 959088-25-6 (1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester
• CAS No: 959088-25-6
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• CID: 1001798
• PubChem ID: 582577
• Update Time: 2025-04-20

1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester
• Propyl 4-fluoro-1H-imidazole-5-carboxylate #
• 4-Fluoroimidazole-5-carboxylic acid, propyl ester
• 959088-25-6
• XVMCYOKFMXFRMZ-UHFFFAOYSA-N
• propyl 5-fluoro-1H-imidazole-4-carboxylate

• Inchi： 1S/C7H9FN2O2/c1-2-3-12-7(11)5-6(8)10-4-9-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： XVMCYOKFMXFRMZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCCC)N=CN1

Computed Properties

• Exact Mass: 172.06480570g/mol
• Monoisotopic Mass: 172.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų